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Compound Name: Ethyl 2-Chloro-5-iodobenzoate
CAS No.: 289039-54-9
Cat. No.: B1498731
Get Quote
. J

Ethyl 2-chloro-5-iodobenzoate, identified by CAS Number 289039-54-9, is a halogenated
aromatic ester of significant interest in the pharmaceutical and material science sectors.[1][2]
Its molecular architecture is not accidental; the strategic placement of three distinct functional
groups—an ethyl ester, a chloro group, and an iodo group—on a benzene ring provides a
versatile platform for complex molecular construction. The differential reactivity of the chloro
and iodo substituents is the cornerstone of its utility, enabling chemists to perform selective,
sequential cross-coupling reactions. This attribute is particularly valuable in drug discovery,
where building intricate molecular frameworks with high precision is paramount.[3] The
precursor, 2-Chloro-5-iodobenzoic acid, is a crucial intermediate in the synthesis of modern
anti-diabetic drugs, underscoring the industrial relevance of this structural motif.[3][4][5]

Core Chemical and Physical Properties

A thorough understanding of a compound's physical properties is fundamental to its application
in a laboratory or industrial setting. These parameters dictate choices for reaction solvents,
purification methods, and storage conditions. The properties of Ethyl 2-Chloro-5-
iodobenzoate are summarized below.
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Property Value Source
CAS Number 289039-54-9 [1]
Molecular Formula CoHsCIIO2 [1][6]
Molecular Weight 310.52 g/mol [1]
Density 1.745 g/cm3 [1]
Boiling Point 328.7°C at 760 mmHg [1]
Flash Point 152.6°C [1]
Refractive Index 1.595 [1]
XLogP3 3.12 [1]
Appearance White to pale yellow 5171

solid/powder

Synthesis and Mechanism: From Simple Precursors
to a High-Value Intermediate

The synthesis of Ethyl 2-Chloro-5-iodobenzoate is typically achieved through the

esterification of its corresponding carboxylic acid, 2-Chloro-5-iodobenzoic acid (CAS 19094-56-

5).[8] The true synthetic challenge and area of innovation lie in the efficient production of this

acid precursor. Several routes have been developed, often starting from inexpensive, readily

available materials like o-chlorobenzoic acid or methyl anthranilate.[9][10][11]

One common and efficient pathway begins with methyl anthranilate, proceeding through

iodination and a subsequent Sandmeyer reaction. This multi-step process is designed to

introduce the desired halogens at specific positions with high yield and purity.[9][11]

Synthetic Workflow Diagram

The following diagram illustrates a validated multi-step synthesis route to 2-Chloro-5-

iodobenzoic acid, the direct precursor to the target ethyl ester.
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Caption: Multi-step synthesis of Ethyl 2-Chloro-5-iodobenzoate.
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Detailed Experimental Protocol: Synthesis of 2-Chloro-5-
iodobenzoic Acid

This protocol is a synthesized representation based on established methodologies.[9][10][11]
[12] It is designed to be self-validating by including in-process checks and clear endpoints.

Part A: Diazotization of 2-Amino-5-iodobenzoic Acid Ethyl Ester

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and thermometer,
suspend 2-amino-5-iodo ethyl benzoate (1 equivalent) in a mixture of water and 36%
hydrochloric acid.[11]

e Cooling: Cool the suspension to 0-5°C using an ice-salt bath while stirring vigorously.

 Nitrite Addition: Prepare a solution of sodium nitrite (1.1 equivalents) in water. Add this
solution dropwise to the suspension, ensuring the temperature is maintained below 5°C. The
completion of diazotization can be monitored by the disappearance of the solid starting
material.[10][11]

 Stirring: After the addition is complete, continue stirring the resulting diazo liquid at 0-5°C for
an additional 15-30 minutes.[11]

Part B: Sandmeyer Reaction

o Catalyst Preparation: In a separate reaction vessel, dissolve cuprous chloride (CucCl,
catalytic amount) in hydrochloric acid with stirring.[11] Maintain the temperature at 25-30°C.

[9]

o Diazo Addition: Add the cold diazo liquid from Part A dropwise to the CuCl solution.[9]
Control the addition rate to maintain the reaction temperature between 25-35°C. Vigorous
gas evolution (N2) will be observed.

e Reaction Completion: After the addition is complete, stir the mixture for 1-2 hours. Then,
warm the reaction to 35-45°C and hold for several hours (e.g., 6-24 hours) to ensure the
reaction goes to completion.[9][11]
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o Work-up: Cool the reaction mixture. Add an organic solvent such as dichloromethane to
extract the product. Separate the organic layer.[11]

« |solation: Distill the organic solvent to yield the crude product, Ethyl 2-Chloro-5-
iodobenzoate.[11]

Part C: Hydrolysis to 2-Chloro-5-iodobenzoic Acid

Saponification: In a clean flask, add water, sodium hydroxide, and ethanol. Heat the mixture
to 75-80°C.[9]

o Ester Addition: Add the crude Ethyl 2-Chloro-5-iodobenzoate from Part B dropwise while
maintaining the temperature at 75-80°C.[9]

e Reaction Monitoring: Monitor the reaction for completion (typically 2-4 hours).[11]

 Acidification: After cooling, filter the reaction mixture. Acidify the filtrate with hydrochloric acid
to a pH of 1-2. This will precipitate the product.[9]

« Purification: Filter the solid product. The crude acid can be further purified by recrystallization
from a solvent like toluene to achieve high purity (>99%).[12]

Reactivity and Applications in Drug Development

The synthetic value of Ethyl 2-Chloro-5-iodobenzoate lies in the differential reactivity of its
two halogen atoms. The carbon-iodine bond is significantly weaker and more polarizable than
the carbon-chlorine bond, making the iodo position the primary site for oxidative addition in
transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck,
Buchwald-Hartwig).

This selectivity allows for a modular approach to building complex molecules. A synthetic
chemist can first perform a coupling reaction at the iodo position, leaving the chloro group
untouched. The chloro position can then be functionalized in a subsequent step under more
forcing conditions, or it can be retained in the final molecule for its electronic or steric
properties.

Logical Workflow for Sequential Cross-Coupling
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The following diagram illustrates the strategic logic for using Ethyl 2-Chloro-5-iodobenzoate
as a scaffold in a sequential functionalization strategy.

Synthetic Logic

@thyl 2—Chloro—5—iodobenzoate) C-1 bond is more reactive than C-Cl bond

Reaction at lodo Position
(e.g., Suzuki Coupling with R1-B(OH)z)
Mild Conditions

A J
&Furllrégeorrr]na?iggéea% cs) Enables selective, sequential fun@

Reaction at Chloro Position
(e.g., Buchwald-Hartwig Amination with R-NHz)
Forcing Conditions

Y

Final Product
(Functionalized at C2 and C5)

Click to download full resolution via product page
Caption: Selective reactivity enabling sequential molecular assembly.

This strategic utility makes the compound a valuable building block for synthesizing a wide
range of pharmaceutical agents and complex organic materials.[13]

Safety, Handling, and Storage

As with any chemical reagent, proper handling of Ethyl 2-Chloro-5-iodobenzoate is essential
for laboratory safety. The compound is classified as a skin and eye irritant.[1]

GHS Hazard Information
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Hazard Classification Precautionary Statements

o P264, P280, P302+P352,
Skin Irritation Category 2

P332+P317
_— P280, P305+P351+P338,
Eye Irritation Category 2
P337+P313
Specific target organ toxicity —  Category 3 (Respiratory tract
.p 9 9 Y o g ¥ 3 (Resp Y P261, P271, P304+P340
single exposure irritation)

Data synthesized from multiple sources.[1][14][15]

Recommended Handling Procedures

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.[1][14]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and safety goggles or a face shield.[14]

« Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[14]

Conclusion

Ethyl 2-Chloro-5-iodobenzoate is more than a mere chemical intermediate; it is a testament
to rational molecular design. Its carefully arranged functional groups provide a powerful tool for
chemists, enabling the selective and efficient construction of complex molecules. For
professionals in drug development and materials science, a deep understanding of its
synthesis, reactivity, and handling is crucial for leveraging its full potential to drive innovation.

References
» Jiangsu Defeng Pharmaceutical Co., Ltd. (2014). CN104193616A - A synthetic method of 2-

chloro-5-iodobenzoic acid. Google Patents.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.echemi.com/produce/pr22070423350-benzoic-acid-2-chloro-5-iodo-ethyl-ester.html
https://www.fishersci.com/store/msds?partNumber=AAL20161&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-chlorobenzoate
https://www.echemi.com/produce/pr22070423350-benzoic-acid-2-chloro-5-iodo-ethyl-ester.html
https://www.fishersci.com/store/msds?partNumber=AAL20161&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL20161&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr22070423350-benzoic-acid-2-chloro-5-iodo-ethyl-ester.html
https://www.fishersci.com/store/msds?partNumber=AAL20161&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#introduction-a-strategically-designed-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Patsnap. (n.d.). A kind of preparation method of 2-chloro-5-iodobenzoic acid. Eureka.
Retrieved from [Link]

(2014). CN104086361A - Preparation method of 2-chloro-5-iodobenzoic acid. Google
Patents.

Molbase. (n.d.). ETHYL 2-CHLORO-5-IODOBENZOATE 289039-54-9 wiki. Retrieved from
[Link]

Patsnap. (n.d.). Preparation method of 2-chloro-5-iodobenzoic acid. Eureka. Retrieved from
[Link]

The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

The Royal Society of Chemistry. (2014). Supporting information - Polymer Supported Pd
Catalyzed Carbonylation of Aryl Bromides for the Synthesis of Aryl esters and amides.
Retrieved from [Link]

XiXisys. (n.d.). GHS 11 (Rev.11) SDS Word Download CAS: 289039-54-9 Name....
Retrieved from [Link]

PubChem. (n.d.). Chloro 2-ethyl-5-iodobenzoate. Retrieved from [Link]
PubChemLite. (n.d.). Ethyl 2-chloro-5-iodobenzoate (C9H8CIIO2). Retrieved from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis and Applications of 2-Chloro-
5-iodobenzoic Acid: A Deep Dive. Retrieved from [Link]

Eskay lodine. (n.d.). 2-Chloro 5-lodo Benzoic Acid (CIBA). Retrieved from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Applications of Methyl 5-
Chloro-2-lodobenzoate in Diverse Chemical Fields. Retrieved from [Link]

PubChem. (n.d.). Ethyl 2-chlorobenzoate. Retrieved from [Link]
Chemsrc. (n.d.). Ethyl 2-iodobenzoate | CAS#:1829-28-3. Retrieved from [Link]

Chemsrc. (n.d.). Ethyl 2-chloro-5-nitrobenzoate | CAS#:16588-17-3. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://eureka.patsnap.com/patent/CN106316719A
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#introduction-a-strategically-designed-building-block
https://www.molbase.com/wiki/ETHYL_2-CHLORO-5-IODOBENZOATE_cas-289039-54-9.html
https://eureka.patsnap.com/patent/CN104086361A
https://www.rsc.org/suppdata/ra/c4/c4ra08849a/c4ra08849a.pdf
https://www.rsc.org/suppdata/ra/c4/c4ra01389k/c4ra01389k.pdf
https://www.xixisys.com/sds/cas/289039-54-9_GHS_11_Rev.11_SDS_Word.html
https://pubchem.ncbi.nlm.nih.gov/compound/174712279
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#introduction-a-strategically-designed-building-block
https://pubchemlite.deepchem.io/compound/ethyl%202-chloro-5-iodobenzoate
https://www.inno-pharmchem.com/news/the-synthesis-and-applications-of-2-chloro-5-iodobenzoic-acid-a-deep-dive-1481546.html
https://www.eskayiodine.com/products/2-chloro-5-iodo-benzoic-acid-ciba/
https://www.inno-pharmchem.com/news/exploring-the-applications-of-methyl-5-chloro-2-iodobenzoate-in-diverse-chemical-fields-1481545.html
https://pubchem.ncbi.nlm.nih.gov/compound/81783
https://www.chemsrc.com/en/cas/1829-28-3_273397.html
https://www.chemsrc.com/en/cas/16588-17-3_80098.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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